Cas no 128364-39-6 (5-bromo-6,7,8,9-tetrahydro-5H-benzo7annulene)

• Product Name: 5-bromo-6,7,8,9-tetrahydro-5H-benzo7annulene
• CAS No: 128364-39-6
• MF: C₁₁H₁₃Br
• MW: 225.124922513962
• MDL: MFCD11180289
• CID: 4586110
• PubChem ID: 43141442
• Update Time: 2025-05-20

5-bromo-6,7,8,9-tetrahydro-5H-benzo7annulene Chemical and Physical Properties

Names and Identifiers

• 5-BROMO-6,7,8,9-TETRAHYDRO-5H-BENZO[7]ANNULENE
• 5H-Benzocycloheptene, 5-bromo-6,7,8,9-tetrahydro-
• 5-bromo-6,7,8,9-tetrahydro-5H-benzo7annulene

• MDL： MFCD11180289
• Inchi： 1S/C11H13Br/c12-11-8-4-2-6-9-5-1-3-7-10(9)11/h1,3,5,7,11H,2,4,6,8H2
• InChI Key： IJZYOXSLTXQZMK-UHFFFAOYSA-N
• SMILES： C12=CC=CC=C1CCCCC2Br

Computed Properties

• Exact Mass: 224.02006g/mol
• Monoisotopic Mass: 224.02006g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 144
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Color/Form: NA
• Density: 1.3±0.1 g/cm3
• Melting Point: Not available
• Boiling Point: 279.2±19.0 °C at 760 mmHg
• Flash Point: 197.3±31.5 °C

5-bromo-6,7,8,9-tetrahydro-5H-benzo7annulene Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzenoids
• Solvents and Organic Chemicals Organic Compounds Benzenoids

Additional information on 5-bromo-6,7,8,9-tetrahydro-5H-benzo7annulene

5-Bromo-6,7,8,9-Tetrahydro-5H-Benzo7annulene: A Comprehensive Overview

The compound with CAS No. 128364-39-6, known as 5-bromo-6,7,8,9-tetrahydro-5H-benzo7annulene, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is a brominated derivative of benzo7annulene, a polycyclic aromatic hydrocarbon (PAH) with unique electronic and structural properties. The presence of the bromine atom at the 5-position introduces additional functionalization possibilities, making it a valuable compound for various applications.

Benzo7annulene itself is a lesser-known PAH compared to more common structures like benzene or naphthalene. Its structure consists of seven fused benzene rings arranged in a specific pattern that imparts unusual electronic characteristics. The tetrahydro derivative, as seen in this compound, introduces hydrogenation at positions 6, 7, 8, and 9. This modification alters the molecule's reactivity and stability while retaining its core aromatic properties. The bromination at position 5 further enhances its potential for use in specialized chemical reactions and materials synthesis.

Recent studies have explored the synthesis of 5-bromo-6,7,8,9-tetrahydro-5H-benzo7annulene using advanced methodologies such as catalytic hydrogenation and electrophilic substitution. Researchers have employed transition metal catalysts to achieve selective hydrogenation of benzo7annulene precursors. These methods have not only improved the yield but also provided insights into the regioselectivity of such reactions. The bromination step is typically carried out using N-bromosuccinimide (NBS) under controlled conditions to ensure high purity of the final product.

The electronic properties of 5-bromo-6,7,8,9-tetrahydro-5H-benzo7annulene make it an interesting candidate for applications in optoelectronics and semiconducting materials. Its extended conjugated system allows for efficient charge transport properties, which are crucial for devices such as organic light-emitting diodes (OLEDs) and photovoltaic cells. Recent research has demonstrated that incorporating this compound into polymer blends can enhance the overall performance of these devices by improving charge mobility and stability.

In addition to its electronic applications, 5-bromo-6,7,8,9-tetrahydro-5H-benzo7annulene has shown promise in medicinal chemistry. Its unique structure allows for potential interactions with biological systems through π-π stacking or hydrogen bonding mechanisms. Early-stage studies suggest that this compound may exhibit anti-inflammatory or antioxidant properties due to its ability to scavenge free radicals. However, further in-depth biological assays are required to validate these preliminary findings.

The synthesis and characterization of 5-bromo-6,7,8,9-tetrahydro-5H-benzo7annulene have been facilitated by modern analytical techniques such as X-ray crystallography and nuclear magnetic resonance (NMR) spectroscopy. These methods provide detailed insights into the molecular geometry and bonding characteristics of the compound. For instance, X-ray crystallography has revealed that the molecule adopts a planar conformation due to its aromatic nature while maintaining some degree of flexibility at the tetrahedral positions.

From an environmental perspective,5-bromo-6,7,8,9-tetrahydro-5H-benzo7annulene exhibits moderate stability under standard conditions but can undergo degradation under UV light or oxidative conditions. This behavior is typical for PAH derivatives and underscores the importance of proper handling and disposal procedures in industrial settings.

In conclusion,5-bromo-6